goniopypyrone
goniopypyrone
Brand Name:
Vulcanchem
CAS No.:
129578-07-0
VCID:
VC0237973
InChI:
InChI=1S/C13H14O5/c14-9-6-8-10(15)13(18-9)11(16)12(17-8)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2/t8-,10?,11+,12-,13+/m0/s1
SMILES:
C1C2C(C(C(C(O2)C3=CC=CC=C3)O)OC1=O)O
Molecular Formula:
C13H14O5
Molecular Weight:
250.25 g/mol
goniopypyrone
CAS No.: 129578-07-0
Main Products
VCID: VC0237973
Molecular Formula: C13H14O5
Molecular Weight: 250.25 g/mol
| CAS No. | 129578-07-0 |
|---|---|
| Product Name | goniopypyrone |
| Molecular Formula | C13H14O5 |
| Molecular Weight | 250.25 g/mol |
| IUPAC Name | (1R,5S,7S,8R)-8,9-dihydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one |
| Standard InChI | InChI=1S/C13H14O5/c14-9-6-8-10(15)13(18-9)11(16)12(17-8)7-4-2-1-3-5-7/h1-5,8,10-13,15-16H,6H2/t8-,10?,11+,12-,13+/m0/s1 |
| Standard InChIKey | XIHDWURQMYWEBZ-NFNQGEQYSA-N |
| Isomeric SMILES | C1[C@H]2C([C@H]([C@@H]([C@@H](O2)C3=CC=CC=C3)O)OC1=O)O |
| SMILES | C1C2C(C(C(C(O2)C3=CC=CC=C3)O)OC1=O)O |
| Canonical SMILES | C1C2C(C(C(C(O2)C3=CC=CC=C3)O)OC1=O)O |
| Appearance | Cryst. |
| Synonyms | goniopypyrone |
| PubChem Compound | 164274 |
| Last Modified | Nov 11 2021 |
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